5-Bromo-3-[3-(4-ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C18H15BrO3
• Molecular Weight: 359.2 g/mol
• IUPAC Name: 5-bromo-3-[(E)-3-(4-ethylphenyl)prop-2-enoyl]-2-hydroxycyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C18H15BrO3/c1-2-12-3-5-13(6-4-12)7-9-16(20)15-11-14(19)8-10-17(21)18(15)22/h3-11H,2H2,1H3,(H,21,22)/b9-7+
• InChI Key: POFGZJDRQAJRPB-VQHVLOKHSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C/C(=O)C2=C(C(=O)C=CC(=C2)Br)O
• SMILES: CCC1=CC=C(C=C1)C=CC(=O)C2=C(C(=O)C=CC(=C2)Br)O

Description

5-Bromo-3-[3-(4-ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is a chemical compound that has been widely used in scientific research. It is a yellow crystalline powder that is soluble in organic solvents. This compound has been synthesized using various methods, and its potential for use in research has been explored extensively.

Mechanism of Action

The mechanism of action of 5-Bromo-3-[3-(4-ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one involves its ability to interact with biological molecules such as proteins and nucleic acids. This interaction can lead to changes in the structure and function of these molecules, which can have a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-Bromo-3-[3-(4-ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one have been studied extensively. It has been shown to have antioxidant properties, which can protect cells from oxidative damage. It has also been shown to induce apoptosis, which is a process of programmed cell death that can be used to treat cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Bromo-3-[3-(4-ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one in lab experiments is its ability to interact with biological molecules in a specific and controlled manner. This allows researchers to study the effects of this compound on different biological systems. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 5-Bromo-3-[3-(4-ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one. One area of interest is the development of new fluorescent probes for imaging biological molecules. Another area of interest is the development of new photosensitizers for photodynamic therapy. Additionally, further research is needed to explore the potential toxicity of this compound and to develop strategies for minimizing its negative effects.

Synthesis Methods

The synthesis of 5-Bromo-3-[3-(4-ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been achieved using different methods. One of the most commonly used methods is the reaction of 2-hydroxy-3,5-cycloheptadien-1-one with 4-ethylphenylacrylic acid in the presence of a brominating agent. This reaction produces the desired compound in good yield and purity.

Scientific Research Applications

5-Bromo-3-[3-(4-ethylphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been used in a wide range of scientific research applications. It has been studied for its potential as a fluorescent probe for detecting and imaging biological molecules. It has also been used as a photosensitizer for photodynamic therapy, which is a medical treatment that uses light to destroy cancer cells.